Cas no 112056-13-0 (1-butoxy-2-methyl-4-nitrobenzene)

1-butoxy-2-methyl-4-nitrobenzene structure
112056-13-0 structure
Product name:1-butoxy-2-methyl-4-nitrobenzene
CAS No:112056-13-0
MF:C11H15NO3
MW:209.241703271866
CID:2607933
PubChem ID:70668706

1-butoxy-2-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-butoxy-2-methyl-4-nitrobenzene
    • butyl (5-nitro-o-tolyl) ether
    • SCHEMBL12121522
    • DTXSID10742621
    • IUFXELNGSCIRJZ-UHFFFAOYSA-N
    • 112056-13-0
    • butyl (5-nitro-o-tolyl)ether
    • Inchi: InChI=1S/C11H15NO3/c1-3-4-7-15-11-6-5-10(12(13)14)8-9(11)2/h5-6,8H,3-4,7H2,1-2H3
    • InChI Key: IUFXELNGSCIRJZ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 209.10519334Da
  • Monoisotopic Mass: 209.10519334Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
  • XLogP3: 3.3

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